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Compound of Interest

Compound Name: 3-Hydroxypropanethioamide

Cat. No.: B15324363

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties, structure,
and proposed synthesis of 3-Hydroxypropanethioamide. Due to the limited availability of
direct experimental data for this specific compound, this document combines reported
information with data inferred from analogous compounds and well-established chemical
principles.

Chemical Properties and Structure

3-Hydroxypropanethioamide is a sulfur analog of 3-hydroxypropanamide. The replacement of
the carbonyl oxygen with sulfur imparts distinct chemical characteristics, including altered
polarity, hydrogen bonding capabilities, and reactivity.[1][2] Thioamides, in general, are known
to be more reactive than their amide counterparts.[2]

Structural Identifiers
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Identifier Value

IUPAC Name 3-hydroxypropanethioamide

CAS Number 92596-40-2[3]

Molecular Formula CsH7NOSJ3]

SMILES O=C(N)CCS

InChi Key INChl=1S/C3H7NOS/c4-3(5)1-2-6/h6H,1-2H2,

(H2,4,5)

Physicochemical Properties

The following table summarizes the known and estimated physicochemical properties of 3-

Hydroxypropanethioamide. It is important to note that much of this data is predicted or

inferred.

Property Value Source

Molecular Weight 105.14 g/mol Calculated

Melting Point Not Reported

Boiling Point ~300°C (estimated, Inferred[3]
decomposes)

Solubility in Water Moderate (inferred) Inferred[3]

pKa (hydroxyl group) ~9.8 (predicted) Predicted[3]

Proposed Synthesis

While a specific, experimentally validated synthesis of 3-Hydroxypropanethioamide is not

extensively documented in the literature, a common and effective method for the synthesis of

thioamides is the thionation of the corresponding amide.[3][4] In this case, 3-

hydroxypropanamide would serve as the precursor.
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Experimental Protocol: Thionation of 3-
Hydroxypropanamide

This protocol is a representative procedure based on general methods for thioamide synthesis.
Optimization of reaction conditions may be necessary.

Materials:

3-Hydroxypropanamide

e Lawesson's Reagent or Phosphorus Pentasulfide (P4S1o0)

e Anhydrous solvent (e.g., toluene, dioxane, or acetonitrile)

e Inert gas (e.g., argon or nitrogen)

e Sodium bicarbonate solution (saturated)

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

 Silica gel for column chromatography

o Appropriate organic solvents for chromatography (e.g., ethyl acetate/hexanes mixture)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser under an inert atmosphere, dissolve 3-hydroxypropanamide in the chosen
anhydrous solvent.

» Addition of Thionating Reagent: To the stirred solution, add Lawesson's Reagent (0.5
equivalents) or Phosphorus Pentasulfide (0.22 equivalents) portion-wise. The reaction may
be exothermic.

o Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-
layer chromatography (TLC).
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o Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully quench
the reaction by slow addition of saturated sodium bicarbonate solution.

o Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent
(e.g., ethyl acetate). Wash the combined organic layers with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system to yield pure 3-Hydroxypropanethioamide.

Visualized Workflow

The following diagram illustrates the proposed workflow for the synthesis and purification of 3-
Hydroxypropanethioamide.
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1. Reaction Setup
- Dissolve 3-hydroxypropanamide in anhydrous solvent
- Inert atmosphere (Ar/N2)

Heat

2. Thionation
- Add Lawesson's Reagent or P4S10
- Reflux

Reaction complete

3. Quenching & Extraction
- Cool to RT
- Add NaHCO3 (aq)
- Extract with organic solvent

Crude product

4. Purification
- Dry organic layer
- Concentrate
- Column Chromatography

Pure 3-Hydroxypropanethioamide

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 3-Hydroxypropanethioamide.

Potential Applications and Further Research

Thioamides are recognized as important intermediates in organic synthesis and have been
incorporated into biologically active molecules to enhance their properties.[2][5] The thioamide
group can act as an isostere for the amide bond, potentially improving metabolic stability and
pharmacokinetic profiles of peptides.[2][5] The hydroxyl group in 3-Hydroxypropanethioamide
offers a site for further functionalization, which could be leveraged in prodrug design to improve

water solubility.[3]
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Given the scarcity of experimental data, further research is warranted to:

Experimentally determine the physicochemical properties of 3-Hydroxypropanethioamide.

Optimize the synthesis and purification protocols.

Investigate its biological activity, including potential antimicrobial or enzymatic inhibitory
effects.

Explore its utility as a building block in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15324363?utm_src=pdf-body
https://www.benchchem.com/product/b15324363?utm_src=pdf-custom-synthesis
https://www.springerprofessional.de/en/chemistry-of-thioamides/26294278
https://pubs.acs.org/doi/10.1021/acschembio.8b01022
https://www.vulcanchem.com/product/vc11500922
https://www.organic-chemistry.org/synthesis/C2S/thioamides.shtm
https://pubmed.ncbi.nlm.nih.gov/38088462/
https://pubmed.ncbi.nlm.nih.gov/38088462/
https://www.benchchem.com/product/b15324363#3-hydroxypropanethioamide-chemical-properties-and-structure
https://www.benchchem.com/product/b15324363#3-hydroxypropanethioamide-chemical-properties-and-structure
https://www.benchchem.com/product/b15324363#3-hydroxypropanethioamide-chemical-properties-and-structure
https://www.benchchem.com/product/b15324363#3-hydroxypropanethioamide-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15324363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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